Cas no 1078-38-2 (Acetyl Isoniazid)

• Product Name: Acetyl Isoniazid
• CAS No: 1078-38-2
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 145318
• PubChem ID: 71602
• Update Time: 2024-11-26

Acetyl Isoniazid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 2-acetylhydrazide
• Acetyl Isoniazid
• (N)1-acetylisoniazid
• N'-acetylpyridine-4-carbohydrazide
• 1-Acetyl-2-isonicotinoylhydrazine
• acetylisonicotinoylhydrazine
• Isonicotinic acid N'-acetyl-hydrazide
• N-Acetyl-Isoniazid
• N-Acetylisonicotinylhydrazide
• N-Acetyl-N'-isonicotinoyl-hydrazin
• N-Acetyl-N'-isonicotinsaeure-hydrazin
• NSC-36084
• Acetylisoniazide
• N-Acetylisoniazid
• N-Monoacetylisoniazid
• N-Acetyl-N'-isonicotinoylhydrazine
• HYDRAZINE,1-ACETYL-2-ISONICOTINYL-
• ACETYLISONIAZID
• N-Isonicotinoyl-N'-acetyl-hydrazin
• 2-Acetylhydrazide-4-pyridinecarboxylic Acid
• SMR000116629
• CBDivE_005562
• BS-25514
• Acetylisoniazide;N-Monoacetylisoniazid; NSC 36084
• SR-01000389726
• J42942UVUN
• 4-22-00-00606 (Beilstein Handbook Reference)
• DTXSID1020013
• Q27107456
• SCHEMBL1415953
• FT-0661273
• HMS2469P12
• N'-acetylisoniazid
• AKOS001586427
• Hydrazine, 1-acetyl-2-isonicotinoyl-
• MLS000526155
• CHEMBL1442231
• J-002022
• 1-Acetyl-2-isonicotinoyl-hydrazine
• N-[(pyridin-4-yl)carbonyl]ethanehydrazonic acid
• 4-Ethylcatechol 100 microg/mL in Acetonitrile
• NCGC00245164-01
• UNII-J42942UVUN
• 4-Pyridinecarboxylic acid, 2-acetylhydrazide
• 1078-38-2
• BRN 0154108
• C07585
• N'-Acetylisonicotinohydrazide
• NS00115966
• CHEBI:7207
• SR-01000389726-1
• 4-Pyridinecarboxylicacid 2-acetylhydrazide
• DB-253253
• 1-[3-(4-Hydroxy-3,5-dimethoxyphenyl)-2-propenoate] ss-D-Glucopyranose; 1-(4-Hydroxy-3,5-dimethoxycinnamate) ss-D-Glucopyranose; 4-Hydroxy-3,5-dimethoxycinnamic Acid ss-D-Glucopyranosyl Ester; 1-O-Sinapoyl-ss-D-glucose; 1-Sinapoyl-ss-D-glucose;

• Inchi： 1S/C8H9N3O2/c1-6(12)10-11-8(13)7-2-4-9-5-3-7/h2-5H,1H3,(H,10,12)(H,11,13)
• InChI Key： CVBGNAKQQUWBQV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NNC(C)=O

Computed Properties

• Exact Mass: 179.06900
• Monoisotopic Mass: 179.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -0.4
• Topological Polar Surface Area: 71.1A^2

Experimental Properties

• Density: 1.2896 (rough estimate)
• Melting Point: 158-159°C
• Boiling Point: 311.69°C (rough estimate)
• Flash Point: 231.1°C
• Refractive Index: 1.7400 (estimate)
• PSA: 74.58000
• LogP: 1.09370

Acetyl Isoniazid Security Information

• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives